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Compound of Interest

Compound Name: HNMPA

Cat. No.: B118242

Disclaimer: Specific disposal procedures for 4-hydroxy-N-methyl-N-propylamphetamine
(HNMPA) are not readily available in published literature or regulatory guidelines. The following
information is based on best practices for the disposal of hazardous and controlled substances
in a laboratory setting. Researchers must consult with their institution's Environmental Health
and Safety (EHS) department and adhere to all federal, state, and local regulations.

The proper disposal of chemical waste is paramount to ensuring laboratory safety and
environmental protection. For researchers, scientists, and drug development professionals
handling compounds like HNMPA, a derivative of amphetamine, stringent protocols must be
followed due to its potential hazardous and controlled substance status. This guide provides
essential safety and logistical information for the proper disposal of HNMPA in a research
environment.

General Principles for Controlled Substance
Disposal

As a derivative of amphetamine, HNMPA is likely to be classified as a controlled substance.
The disposal of controlled substances is strictly regulated to prevent diversion and ensure
safety.[1][2][3] Researchers are generally not permitted to dispose of controlled substances
themselves.[2][3] Instead, a licensed third-party, often referred to as a "reverse distributor,"
must handle the collection and destruction of these materials.[1]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b118242?utm_src=pdf-interest
https://www.benchchem.com/product/b118242?utm_src=pdf-body
https://www.benchchem.com/product/b118242?utm_src=pdf-body
https://www.benchchem.com/product/b118242?utm_src=pdf-body
https://www.benchchem.com/product/b118242?utm_src=pdf-body
https://research-compliance.umich.edu/dispose-controlled-substances
https://ehs.ucsf.edu/labs-and-research/controlled-substances-program/controlled-substances-waste-management
https://ehs.stanford.edu/services/controlled-substance-disposal
https://ehs.ucsf.edu/labs-and-research/controlled-substances-program/controlled-substances-waste-management
https://ehs.stanford.edu/services/controlled-substance-disposal
https://research-compliance.umich.edu/dispose-controlled-substances
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Your institution's Environmental Health and Safety (EHS) office is the primary point of contact
for arranging the disposal of controlled substances.[2][4] They will have established procedures
and contracts with certified waste management vendors.

Step-by-Step Disposal Procedures for HNMPA

The following steps outline the general procedure for the disposal of unwanted, expired, or
waste HNMPA in a laboratory setting:

e Segregation and Labeling:
o |solate the HNMPA waste from other chemical waste streams.

o Clearly label the container with "Hazardous Waste," the chemical name ("4-hydroxy-N-
methyl-N-propylamphetamine”), and any known hazards. If the material is in its original
container and is expired or unwanted, it should be clearly marked for disposal.[1]

Contact Environmental Health and Safety (EHS):

o Notify your institution's EHS office about the need to dispose of HNMPA. They will provide
you with the necessary forms and instructions for collection.

Complete a Waste Pickup Request:

o Fill out a chemical waste pickup request form as provided by your EHS department. This
will typically require information about the chemical, quantity, and location.

Maintain Accurate Records:

o All transactions involving controlled substances, including disposal, must be meticulously
documented in your laboratory's controlled substance logs. This documentation is a critical
component of regulatory compliance.[3][4]

Prepare for Pickup:

o Store the properly labeled and sealed HNMPA waste in a secure and designated
hazardous waste accumulation area until it is collected by the EHS-approved vendor.
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Prohibited Disposal Methods

Under no circumstances should HNMPA or any other controlled substance be disposed of via
the following methods:

¢ Sink Disposal: Flushing down the drain is strictly prohibited.[1]
o Regular Trash: Disposal in the regular solid waste is not permitted.

o Mixing with Other Waste: Do not mix HNMPA with other chemical waste unless explicitly
instructed to do so by your EHS office.

Chemical Properties of a Structurally Similar
Compound

While specific data for HNMPA is limited, the following table summarizes some chemical
properties of the related compound, N-methyl-N-npropyl-amphetamine. This information is
provided for context and should not be directly extrapolated to HNMPA without further

verification.
Property Value Unit
Molecular Formula C13H21N
Molecular Weight 191.31 g/mol
LogP (Octanol/Water Partition
Coefficient) 2959
Water Solubility (Log10WS) -3.05 mol/I
Boiling Point (Thoil) Not Available K
Melting Point (Tfus) Not Available K

Data for N-methyl-N-npropyl-amphetamine, a structurally similar compound.[5]

Disposal Workflow for Controlled Substances
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The following diagram illustrates the general workflow for the disposal of a controlled
substance like HNMPA in a research laboratory.

EHS & Vendor Responsibilities
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Caption: Workflow for the disposal of a controlled substance.

Experimental Protocols for Degradation

Specific experimental protocols for the chemical degradation of HNMPA for disposal purposes
are not documented in readily available scientific literature. For controlled substances, chemical
destruction is typically performed by specialized hazardous waste management companies.[4]
These facilities may use methods such as chemical oxidation to render the substance non-
recoverable.[4] Any laboratory-scale neutralization or degradation experiments should only be
conducted after a thorough risk assessment and with the approval of the institution's EHS and
safety committees.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Disposal of HNMPA: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118242#hnmpa-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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